Cas no 730963-04-9 (Benzoic acid,2-[(3-hydroxypropyl)amino]-)

• Product Name: Benzoic acid,2-[(3-hydroxypropyl)amino]-
• CAS No: 730963-04-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 559224
• Update Time: 2022-07-26

Benzoic acid,2-[(3-hydroxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-hydroxypropyl)amino]-
• Anthranilicacid, N-(3-hydroxypropyl)- (5CI)
• Anthranilicacid,N-(3-hydroxypropyl)-(5CI)

• Inchi： 1S/C10H13NO3/c12-7-3-6-11-9-5-2-1-4-8(9)10(13)14/h1-2,4-5,11-12H,3,6-7H2,(H,13,14)
• InChI Key： GMMBUEMVLUBPEK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NCCCO

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9